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Compound of Interest

Compound Name: Caffeic acid-pYEEIE

Cat. No.: B12353371 Get Quote

Safe Handling and Disposal of Caffeic Acid-
pYEEIE
This guide provides immediate safety, operational, and disposal protocols for Caffeic acid-
pYEEIE, a conjugate of caffeic acid and the phosphorylated peptide pYEEIE. As this is a

specialized research chemical, a specific Safety Data Sheet (SDS) is not available. The

following procedures are based on the known properties of its constituent components: caffeic

acid and synthetic peptides.

Hazard Assessment
The primary hazards associated with Caffeic acid-pYEEIE are derived from the caffeic acid

component and its physical form as a fine powder.

Caffeic Acid Hazards:

Causes skin and serious eye irritation.[1][2]

May cause respiratory irritation upon inhalation of dust.[1][2][3]

Suspected of causing cancer and damaging fertility.[1][2][3]

Peptide Hazards: While the peptide component is considered low-hazard, as a fine powder it

can be easily aerosolized, leading to inhalation.
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Physical Properties: The compound may be hygroscopic (absorbs moisture from the air) and

light-sensitive.

Hazard Statement GHS Classification Source Component

H315: Causes skin irritation Skin Irritant, Category 2 Caffeic Acid[1][2]

H319: Causes serious eye

irritation
Eye Irritant, Category 2 Caffeic Acid[1][2]

H335: May cause respiratory

irritation
STOT SE, Category 3 Caffeic Acid[1][2][3]

H351: Suspected of causing

cancer
Carcinogen, Category 2 Caffeic Acid[1][3][4]

H361f: Suspected of damaging

fertility

Reproductive Toxin, Category

2
Caffeic Acid[1][3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Caffeic acid-pYEEIE to create a

barrier between the researcher and the chemical.[5]

Task
Required Personal Protective Equipment
(PPE)

Storage & Transport Lab coat, safety glasses, nitrile gloves.

Weighing Powder

Fastened lab coat, chemical splash goggles,

double nitrile gloves, N95 respirator (or work in

a certified chemical fume hood).[6]

Preparing Solutions
Fastened lab coat, chemical splash goggles,

nitrile gloves.

General Handling
Lab coat, safety glasses, nitrile gloves.[5][6][7]

[8]
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Operational Plan: Step-by-Step Procedures
3.1. Receiving and Storage

Upon receipt, inspect the container for any damage.

Store the compound in a tightly sealed, airtight container to protect it from moisture and air.

[9]

Store in a cool, dry, and dark place, away from direct sunlight and heat sources.[10]

Segregate from incompatible materials, such as strong oxidizing agents.[10]

3.2. Weighing Procedure (Tare Method) Due to the hazards of inhaling fine powders, weighing

operations require careful procedure to minimize dust generation.[11][12]

Preparation: Designate a specific area for weighing.[12][13] Cover the work surface with

absorbent bench paper.[14]

Tare Vessel: Place a clean, empty container with a secure lid (e.g., a vial) on the analytical

balance and tare it to zero.[12]

Transfer: Move the tared container to a certified chemical fume hood or a ventilated balance

enclosure.

Aliquot: Inside the hood, carefully transfer the desired amount of Caffeic acid-pYEEIE
powder into the tared container. Use anti-static weigh boats or tools if necessary to prevent

powder from scattering.[12][15]

Seal: Securely close the lid of the container.

Re-weigh: Return the sealed container to the balance to obtain the precise weight of the

powder.[13]

Cleanup: Decontaminate the weighing area and tools. Wipe surfaces with a damp cloth to

collect any stray powder, avoiding dry sweeping which can create dust.[12]

3.3. Solution Preparation
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Perform all solution preparations within a chemical fume hood.

Add the solvent to the sealed container containing the pre-weighed powder. If necessary, a

septum-capped vial can be used to add solvent via syringe.[13]

Mix gently until the compound is fully dissolved.

Emergency and Spill Response
Incident Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with copious

amounts of water for at least 15 minutes. Seek

medical advice if irritation persists.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.

Remove contact lenses if present and easy to

do. Seek immediate medical attention from an

ophthalmologist.[1][3]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If exposed or

concerned, seek medical advice.[1][3]

Ingestion

Do NOT induce vomiting. Immediately make the

victim drink water (two glasses at most). Consult

a physician.[4]

Minor Spill (Powder)

Restrict access to the area. Wear appropriate

PPE (respirator, goggles, double gloves, lab

coat). Gently cover the spill with a damp paper

towel to avoid raising dust. Carefully scoop the

material into a labeled, sealable waste

container. Clean the spill area with a wet cloth.

Major Spill

Evacuate the immediate area. Alert laboratory

personnel and contact the institutional safety

office. Do not attempt to clean up a large spill

without proper training and equipment.
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Disposal Plan
All waste containing Caffeic acid-pYEEIE must be treated as hazardous chemical waste.

Solid Waste:

Collect all used disposable PPE (gloves, weigh boats, paper towels) and contaminated

materials.

Place them in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste:

Collect all solutions containing the compound in a separate, clearly labeled, and sealed

hazardous waste container.

Do not pour solutions down the drain.[4]

Disposal:

Arrange for waste pickup through your institution's Environmental Health & Safety (EHS)

office. Follow all local, state, and federal regulations for hazardous waste disposal.[2]

While peptides and their derivatives are often biodegradable, the presence of caffeic acid

and the synthetic nature of the compound necessitate disposal as chemical waste.[16][17]
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Preparation & Weighing

Solution Prep & Use

Waste Disposal

1. Don PPE
(Goggles, Lab Coat, Double Gloves, Respirator)

2. Tare Sealed Vessel
on Balance

3. Move Vessel
to Fume Hood

4. Add Powder
to Vessel in Hood

5. Seal Vessel
Securely

6. Re-weigh Sealed
Vessel on Balance

7. Add Solvent
in Fume Hood

8. Perform Experiment
(Standard Lab PPE)

9. Collect Solid Waste
(PPE, Consumables)

10. Collect Liquid Waste
(Unused Solutions)

11. Dispose via EHS
(Labeled Hazardous Waste)

Click to download full resolution via product page

Caption: Safe handling workflow for Caffeic acid-pYEEIE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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